Cas no 1273666-59-3 (8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

8-Fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-amine is a fluorinated benzopyran derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of a fluorine substituent at the 8-position and a methyl group at the 7-position enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug development. The amine functionality at the 4-position allows for further derivatization, enabling the synthesis of diverse bioactive compounds. Its rigid benzopyran scaffold contributes to structural specificity, which may be advantageous in targeting selective receptors or enzymes. This compound is particularly useful in the exploration of central nervous system (CNS) therapeutics due to its favorable physicochemical properties.
8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE structure
1273666-59-3 structure
Product Name:8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
CAS No:1273666-59-3
MF:C10H12FNO
MW:181.206786155701
CID:5582222
PubChem ID:55294156
Update Time:2025-05-24

8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

    • 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
    • 2H-1-Benzopyran-4-amine, 8-fluoro-3,4-dihydro-7-methyl-
    • AKOS006368774
    • 1273666-59-3
    • 8-FLUORO-7-METHYLCHROMAN-4-AMINE
    • Y12813
    • Inchi: 1S/C10H12FNO/c1-6-2-3-7-8(12)4-5-13-10(7)9(6)11/h2-3,8H,4-5,12H2,1H3
    • InChI Key: OSHHWEISWDRRCI-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC2=C1OCCC2N

Computed Properties

  • Exact Mass: 181.090292168g/mol
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Predicted)
  • Boiling Point: 252.5±40.0 °C(Predicted)
  • pka: 8.59±0.20(Predicted)

8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1795110-1g
8-Fluoro-7-methylchroman-4-amine
1273666-59-3 98%
1g
¥9653.00 2024-08-09

Additional information on 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE: A Comprehensive Overview

8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1273666-59-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE.

Chemical Structure and Synthesis

The molecular formula of 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE is C12H15FN2O, with a molecular weight of 218.25 g/mol. The compound features a benzopyran core with a fluorine atom at the 8-position and a methyl group at the 7-position. The presence of these substituents imparts unique chemical and biological properties to the molecule. The synthesis of 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE typically involves multi-step reactions starting from readily available precursors such as 4-hydroxybenzaldehyde and subsequent modifications to introduce the fluorine and methyl groups.

Biological Activities

8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE has been extensively studied for its potential therapeutic applications. Recent research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic properties in animal models of pain, making it a promising candidate for the development of new pain management therapies.

In neuroprotective studies, 8-FLUORO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4 AMINE has shown potential in mitigating neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive target for further investigation in this area.

Clinical Trials and Future Prospects

The promising preclinical results of 8 FLUORO 7 METHYL 3 4 DIHYDRO 2H 1 BENZOPYRAN 4 AMINE have led to its evaluation in early-phase clinical trials. Initial studies have focused on assessing the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data suggest that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

Ongoing research aims to further elucidate the mechanism of action of 8 FLUORO 7 METHYL 3 4 DIHYDRO 2H 1 BENZOPYRAN 4 AMINE and optimize its formulation for various therapeutic applications. Future clinical trials will likely explore its efficacy in treating specific conditions such as chronic pain, inflammatory disorders, and neurodegenerative diseases.

Conclusion

In summary, 8 FLUORO 7 METHYL 3 4 DIHYDRO 2H 1 BENZOPYRAN 4 AMINE (CAS No. 1273666-59-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs.

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